Cas no 876505-26-9 (1-(Pyrrolidin-3-yl)ethanone)

• Product Name: 1-(Pyrrolidin-3-yl)ethanone
• CAS No: 876505-26-9
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD11845471
• CID: 2131827
• PubChem ID: 19608940
• Update Time: 2025-07-31

1-(Pyrrolidin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• Pyrrolidin-3-yl-ethanone hydrochloride
• 1-(Pyrrolidin-3-yl)ethanone
• 1-(Pyrrolidin-3-yl)ethanone hydrochloride
• Ethanone, 1-(3-pyrrolidinyl)-
• 3-Acetyl-pyrrolidine
• 1-(3-Pyrrolidinyl)ethanone
• SB39279
• 876505-26-9
• EN300-795567
• 1-pyrrolidin-3-ylethanone
• Pyrrolidin-3-yl-ethanone
• BS-29822
• 1-(pyrrolidin-3-yl)ethan-1-one
• SCHEMBL6590965
• AKOS006375661
• CS-0207520

• MDL： MFCD11845471
• Inchi： 1S/C6H11NO/c1-5(8)6-2-3-7-4-6/h6-7H,2-4H2,1H3
• InChI Key： AIYWRXHLMWJMJO-UHFFFAOYSA-N
• SMILES： O=C(C)C1CNCC1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 178.8±33.0 °C at 760 mmHg

1-(Pyrrolidin-3-yl)ethanone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones